Cas no 1804043-36-4 (3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1804043-36-4
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4975530
• Update Time: 2025-10-24

3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO2/c11-5-4-9(14)7-2-1-3-8(12)10(7)15-6-13/h1-3H,4-6H2
• InChI Key： LAZYGNXOYAJPSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCF)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one

Research Briefing on 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one (CAS: 1804043-36-4)

In recent years, the compound 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one (CAS: 1804043-36-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and industry reports published within the last two years.

The compound belongs to a class of halogenated aromatic ketones, characterized by its unique structural features—two bromine substituents and a fluoromethoxy group. Recent studies highlight its role as a versatile intermediate in organic synthesis, particularly in the development of kinase inhibitors and anti-inflammatory agents. A 2023 study in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors, showing promising activity in B-cell malignancy models.

Mechanistic investigations reveal that 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one exhibits selective electrophilic properties, enabling covalent binding to cysteine residues in target proteins. This mechanism underpins its potential in targeted drug design, as evidenced by its incorporation into proteolysis-targeting chimeras (PROTACs) for degrading oncogenic proteins. Computational docking studies further support its affinity for hydrophobic binding pockets, enhancing its utility in structure-based drug discovery.

Challenges remain in optimizing its pharmacokinetic profile, as preliminary data indicate rapid hepatic metabolism. However, derivatization strategies, such as deuteration or fluorination, are being explored to improve metabolic stability. Industry reports from Q1 2024 suggest that this compound is under evaluation in preclinical pipelines for autoimmune disorders, with early-stage patents filed by major pharmaceutical firms.

In conclusion, 3-Bromo-1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one represents a compelling scaffold for drug development, with applications spanning oncology and immunology. Future research should focus on in vivo efficacy studies and toxicological assessments to advance its translational potential.